Cas no 2244083-55-2 (Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-)

• Product Name: Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-
• CAS No: 2244083-55-2
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 5174702
• Update Time: 2025-07-25

Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-

• Inchi： 1S/C13H7F6NO/c14-8-5-7(1-2-11(8)20)21-12-9(15)3-6(4-10(12)16)13(17,18)19/h1-5H,20H2
• InChI Key： XLKDUVIJNNOVQL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2=C(F)C=C(C(F)(F)F)C=C2F)C=C1F

Additional information on Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro-

Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- (CAS No. 2244083-55-2): A Comprehensive Overview

Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- (CAS No. 2244083-55-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of arylamine derivatives, characterized by its aromatic ring system substituted with various functional groups. The presence of fluoro, chloro, and trifluoromethyl groups in its structure imparts distinct electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>2-fluoro and< strong>2,6-difluoro substituents play a crucial role in modulating the reactivity and binding affinity of the molecule. Fluorine atoms are known to enhance metabolic stability and binding interactions with biological targets, which are critical factors in the design of novel therapeutic agents. The< strong>4-(trifluoromethyl)phenoxy moiety further contributes to the compound's complexity by introducing additional electronic effects that can influence its pharmacokinetic profile.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological properties. The< strong>Benzenamine core structure provides a versatile scaffold for medicinal chemists to explore new chemical space. The specific arrangement of substituents in this compound suggests potential applications in the treatment of various diseases, including cancer, infectious disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The< strong>4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro moiety can serve as a key structural element in designing molecules with targeted biological activity. Researchers have been exploring its utility in creating novel inhibitors of enzymes involved in disease pathways. For instance, studies have shown that fluorinated arylamines can exhibit potent inhibitory effects on kinases and other enzymes relevant to cancer therapy.

The< strong>CAS No. 2244083-55-2 identifier ensures that researchers can reliably access and reference this compound in their studies. This standardized nomenclature system is essential for maintaining consistency across scientific literature and facilitating collaboration among researchers worldwide. The compound's unique chemical signature allows for precise characterization through various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- with high accuracy. Molecular docking studies have revealed that this compound can interact with specific protein targets with high affinity. These findings provide a solid foundation for designing more potent derivatives with improved pharmacological properties.

The synthesis of< strong>Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. Its ability to modulate enzyme function and interact with cellular receptors makes it a promising candidate for further exploration in drug discovery programs.

In conclusion,< strong>Benzenamine, 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-2-fluoro- (CAS No. 2244083-55-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of fluoro substituents and functional groups makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is likely to play an important role in future drug development efforts.